N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H13N3O3/c1-21-13-9-5-8-12(10-13)15-18-19-16(22-15)17-14(20)11-6-3-2-4-7-11/h2-10H,1H3,(H,17,19,20)
• InChI Key: UWXRVHMWXPZPTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol

Description

N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide, also known as MOB, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MOB belongs to the class of oxadiazole derivatives, which have been reported to exhibit a wide range of pharmacological activities, including anticancer, anticonvulsant, antimicrobial, and anti-inflammatory properties.

Scientific Research Applications

Anticancer Activity

• A study on 1,3,4-oxadiazole derivatives, including structural analogs of N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide, demonstrated significant anticancer activity against various cancer cell lines, including breast cancer. These compounds were synthesized and evaluated for their effectiveness, showcasing potential as therapeutic agents in cancer treatment (Salahuddin et al., 2014).

Antidiabetic Screening

• Novel dihydropyrimidine derivatives containing the 1,3,4-oxadiazole moiety have been synthesized and characterized for their in vitro antidiabetic activity. These compounds exhibited promising α-amylase inhibition, suggesting potential for development into antidiabetic medications (J. Lalpara et al., 2021).

Nematocidal Activity

• Research into novel 1,2,4-oxadiazole derivatives with a 1,3,4-thiadiazole amide moiety revealed good nematocidal activity against Bursaphelenchus xylophilus. These findings indicate the potential for the development of effective nematicides from oxadiazole-based compounds (Dan Liu et al., 2022).

Antimicrobial Activity

• A series of novel 2-[1-(5-chloro-2-methoxy-phenyl)-5-methyl-1H-pyrazol-4-yl]-5-(substituted-phenyl)-[1,3,4]oxadiazoles were synthesized and exhibited significant antibacterial activity against various bacterial strains. This research underscores the potential of oxadiazole derivatives as effective antibacterial agents (N. P. Rai et al., 2009).

Anti-Inflammatory Activity

• The synthesis and evaluation of novel benzophenone appended oxadiazole derivatives demonstrated significant anti-inflammatory activity, suggesting these compounds as potential cyclooxygenase-2 (COX-2) antagonists. This indicates their possible use in treating inflammatory conditions (Naveen Puttaswamy et al., 2018).

Mechanism of Action

Target of Action

The compound belongs to the class of 1,3,4-oxadiazoles . Compounds in this class have been found to possess a wide variety of biological activities, particularly for cancer treatment . They interact with various targets such as nucleic acids, enzymes, and globular proteins .

Biochemical Pathways

1,3,4-oxadiazoles have been found to affect a variety of biochemical pathways due to their interactions with multiple targets .

Result of Action

Given its classification, it may have potential antiproliferative effects .